Cas no 728-47-2 (DiMethyl 4-(TrifluoroMethyl)phthalate)

DiMethyl 4-(TrifluoroMethyl)phthalate is a fluorinated phthalate ester with a molecular formula of C₁₁H₉F₃O₄. This compound features a trifluoromethyl group at the 4-position of the phthalate ring, enhancing its electron-withdrawing properties and chemical stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group improves lipophilicity and metabolic resistance, making it valuable for applications requiring controlled reactivity. Its ester groups provide versatility for further derivatization. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended due to its reactivity under certain conditions.
DiMethyl 4-(TrifluoroMethyl)phthalate structure
728-47-2 structure
Product name:DiMethyl 4-(TrifluoroMethyl)phthalate
CAS No:728-47-2
MF:C11H9O4F3
MW:262.18196
MDL:MFCD22494952
CID:839412
PubChem ID:11747401

DiMethyl 4-(TrifluoroMethyl)phthalate Chemical and Physical Properties

Names and Identifiers

    • DiMethyl 4-(TrifluoroMethyl)phthalate
    • GWLSBQYCLOXJTQ-UHFFFAOYSA-N
    • 728-47-2
    • AKOS015999870
    • DTXSID20471819
    • Dimethyl4-(trifluoromethyl)phthalate
    • S10453
    • SCHEMBL22263091
    • Dimethyl 4-(trifluoromethyl)benzene-1,2-dicarboxylate
    • A866194
    • DB-333987
    • MDL: MFCD22494952
    • Inchi: InChI=1S/C11H9F3O4/c1-17-9(15)7-4-3-6(11(12,13)14)5-8(7)10(16)18-2/h3-5H,1-2H3
    • InChI Key: GWLSBQYCLOXJTQ-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C=C(C=C1)C(F)(F)F)C(=O)OC

Computed Properties

  • Exact Mass: 262.04529325g/mol
  • Monoisotopic Mass: 262.04529325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.319
  • Boiling Point: 270 ºC
  • Flash Point: 114 ºC

DiMethyl 4-(TrifluoroMethyl)phthalate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176181-5g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 97%
5g
¥2577.00 2024-07-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176181-1g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 97%
1g
¥859.00 2024-07-29
Crysdot LLC
CD12039147-10g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 95+%
10g
$615 2024-07-24
Crysdot LLC
CD12039147-5g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 95+%
5g
$410 2024-07-24
Aaron
AR00FG4T-100mg
DiMethyl 4-(TrifluoroMethyl)phthalate
728-47-2 97%
100mg
$25.00 2025-02-11
Chemenu
CM304421-10g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 95%
10g
$356 2022-06-10
Alichem
A019149826-10g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 95%
10g
$308.00 2023-09-01
Alichem
A019149826-5g
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 95%
5g
$186.24 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1176181-100mg
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 97%
100mg
¥220.00 2024-07-29
A2B Chem LLC
AH19649-250mg
Dimethyl 4-(trifluoromethyl)phthalate
728-47-2 97%
250mg
$62.00 2024-04-19

DiMethyl 4-(TrifluoroMethyl)phthalate Related Literature

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:728-47-2)DiMethyl 4-(TrifluoroMethyl)phthalate
A866194
Purity:99%
Quantity:10g
Price ($):366.0